5-(Pyrrolidin-2-YL)-4,5,6,7-tetrahydro-1-benzofuran-4-one

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• SMILES: C1CC(NC1)C2CCC3=C(C2=O)C=CO3
• InChI: InChI=1S/C12H15NO2/c14-12-8(10-2-1-6-13-10)3-4-11-9(12)5-7-15-11/h5,7-8,10,13H,1-4,6H2
• InChIKey: VYKMUFYOWPDYET-UHFFFAOYSA-N

Fragment-based drug discovery campaigns often lack chiral, polyfunctional scaffolds with balanced physicochemical properties. 5-(Pyrrolidin-2-YL)-4,5,6,7-tetrahydro-1-benzofuran-4-one addresses this gap as a bicyclic heterocycle featuring a saturated benzofuranone core fused with a pyrrolidine ring at C5. - Orthogonal ketone & secondary amine enable simultaneous diversification without protecting-group manipulation, supporting combinatorial library synthesis (e.g., 10×10 matrix in two steps). - MW (205.25 Da), LogP (1.78), TPSA (42.24 Ų) align with Rule of Three guidelines for fragment screening; basic amine center permits salt formation for enhanced solubility.

5-(Pyrrolidin-2-YL)-4,5,6,7-tetrahydro-1-benzofuran-4-one: Structural and Physicochemical Profile

5-(Pyrrolidin-2-YL)-4,5,6,7-tetrahydro-1-benzofuran-4-one (CAS 1546305-00-3) is a chiral, bicyclic heterocycle featuring a saturated benzofuranone core fused with a pyrrolidine ring at the C5 position . With a molecular weight of 205.25 g/mol, a calculated LogP of 1.78, and a topological polar surface area (TPSA) of 42.24 Ų, this compound occupies a distinct physicochemical space among tetrahydrobenzofuran derivatives . The presence of both a ketone and a secondary amine offers dual reactive handles, positioning it as a versatile intermediate for medicinal chemistry and fragment-based drug discovery campaigns [1].

1

Dual reactive handles Ketone and secondary amine enable orthogonal diversification for parallel library synthesis.

2

Fragment-like profile MW

• [1] Pyrrolidine Derivatives in Modern Drug Discovery: Emerging Structure Activity Relationships and Dual Antidiabetic-Anticancer Potential. Journal Review, 2024. View Source

5-(Pyrrolidin-2-YL)-4,5,6,7-tetrahydro-1-benzofuran-4-one: Generic Substitution Procurement Risk

Although the tetrahydrobenzofuran-4-one scaffold is commercially available in unsubstituted and simple alkyl-substituted forms, the C5 pyrrolidine attachment in this compound introduces a basic amine center that fundamentally alters key properties such as logP, TPSA, hydrogen-bonding capacity, and intrinsic solubility . Core scaffolds lacking this handle—such as 4,5,6,7-tetrahydro-1-benzofuran-4-one (TPSA 30.21 Ų, LogP 1.19)—offer no equivalent opportunity for salt formation, chiral resolution, or rapid amine-directed diversification [1]. The following quantitative evidence demonstrates that scientists selecting an alternative building block risk introducing an inactive or synthetically incompatible core that cannot recapitulate the same downstream structure-activity relationships.

!

No basic amine Unsubstituted core lacks the pyrrolidine NH; salt formation and solubility optimization are not possible, limiting assay-ready stock preparation.

!

Achiral scaffold Planar analogs offer no stereochemical handle, reducing three-dimensional diversity in fragment screens and lead optimization.

!

Single reactive site Simpler tetrahydrobenzofuranones provide only the ketone; divergent library construction is not feasible, increasing synthetic step count.

• [1] Chembase.cn. 4,5,6,7-tetrahydro-1-benzofuran-4-one, Database ID 151009. http://en.chembase.cn/molecule-151009.html (accessed 2026-05-01). View Source

5-(Pyrrolidin-2-YL)-4,5,6,7-tetrahydro-1-benzofuran-4-one: Quantitative Differentiation vs. Closest Analogs

Enhanced TPSA: Solubility and Permeability Balance

The target compound exhibits a calculated TPSA of 42.24 Ų, which is 12.03 Ų higher than the 30.21 Ų of the unsubstituted 4,5,6,7-tetrahydro-1-benzofuran-4-one core scaffold [1]. This increase arises from the pyrrolidine nitrogen and the ketone oxygen, providing additional hydrogen-bond acceptor capacity (three acceptors vs. one) that can enhance aqueous solubility and target engagement while remaining below the 60 Ų threshold typically associated with poor membrane permeability [2].

TPSA increase

Reported

42.24 vs 30.21 Ų
+12.03 Ų (39.8%)

Supports solubility-permeability balance review.

Calculated values; cross-study comparable.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	42.24 Ų
Comparator Or Baseline	4,5,6,7-tetrahydro-1-benzofuran-4-one: 30.21 Ų
Quantified Difference	+12.03 Ų (39.8% increase)
Conditions	Calculated values from standardized molecular descriptors (Leyan.com for target; Chembase.cn for comparator)

Why This Matters

A TPSA increase of ~12 Ų can meaningfully improve aqueous solubility without compromising passive membrane permeability, a balance critical for fragment-based lead optimization and CNS drug discovery programs where the core scaffold alone may be too lipophilic.

• [1] Chembase.cn. 4,5,6,7-tetrahydro-1-benzofuran-4-one, Database ID 151009. http://en.chembase.cn/molecule-151009.html (accessed 2026-05-01). View Source
• [2] Lipinski, C.A. et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev., 2001, 46, 3-26. View Source

Increased LogP: Lipophilicity for Target Engagement

The target compound has a calculated LogP of 1.7767, compared to 1.185 for the unsubstituted core scaffold [1]. This 0.59 log unit increase represents a ~3.9-fold higher octanol-water partition coefficient, placing the compound in a more favorable lipophilicity range for protein binding while avoiding excessive hydrophobicity (LogP >3) that can lead to poor solubility and off-target promiscuity [2].

LogP shift

Reported

ΔLogP +0.59
~3.9× partition coefficient

Reported lipophilicity range optimization.

Calculated from standardized descriptors.

Evidence Dimension	Calculated LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 1.7767
Comparator Or Baseline	4,5,6,7-tetrahydro-1-benzofuran-4-one: LogP = 1.185
Quantified Difference	ΔLogP = +0.59 (~3.9-fold increase in partition coefficient)
Conditions	Calculated values from standardized molecular descriptors (Leyan.com for target; Chembase.cn for comparator)

Why This Matters

A sub-unit increase in LogP can shift a compound from suboptimal to optimal lipophilicity for specific target classes, enabling procurement of a lead-like building block without the need for additional lipophilic substitution steps.

• [1] Chembase.cn. 4,5,6,7-tetrahydro-1-benzofuran-4-one, Database ID 151009. http://en.chembase.cn/molecule-151009.html (accessed 2026-05-01). View Source
• [2] Waring, M.J. Lipophilicity in drug discovery. Expert Opin. Drug Discov., 2010, 5, 235-248. View Source

Hydrogen-Bond Donor: Salt Formation and Solubility

The target compound possesses one hydrogen-bond donor (the pyrrolidine N-H), whereas the unsubstituted core scaffold has zero H-bond donors [1]. This single donor enables the formation of pharmaceutically acceptable salts (e.g., hydrochloride, tosylate), which can enhance aqueous solubility by factors of 10- to 1000-fold, a critical advantage for in vitro assay preparation and in vivo formulation that is structurally inaccessible to the core scaffold alone [2].

H-bond donor gain

Reported

1 donor (amine) vs 0

Enables salt formation for solubility screening.

Class-level benefit; confirm experimentally.

Evidence Dimension	Number of Hydrogen-Bond Donors
Target Compound Data	1 H-bond donor (pyrrolidine N-H)
Comparator Or Baseline	4,5,6,7-tetrahydro-1-benzofuran-4-one: 0 H-bond donors
Quantified Difference	From 0 to 1 donor enables salt formation
Conditions	Calculated molecular properties (Leyan.com for target; Chembase.cn for comparator)

Why This Matters

The availability of a single, well-positioned basic amine for salt formation can reduce solubility-related assay failures and formulation challenges, a practical advantage that directly impacts the success rate of early-stage biological screening.

• [1] Chembase.cn. 4,5,6,7-tetrahydro-1-benzofuran-4-one, Database ID 151009. http://en.chembase.cn/molecule-151009.html (accessed 2026-05-01). View Source
• [2] Serajuddin, A.T.M. Salt formation to improve drug solubility. Adv. Drug Deliv. Rev., 2007, 59, 603-616. View Source

Chiral Complexity vs. Achiral Analogs

The compound contains one stereogenic center at the C5 position bearing the pyrrolidine ring, introducing three-dimensional complexity that is absent in flat, achiral core scaffolds such as 4,5,6,7-tetrahydro-1-benzofuran-4-one [1]. The growing emphasis on fraction sp³ (Fsp³) and chiral complexity in drug discovery means that this compound inherently provides a higher degree of shape diversity for fragment screens and lead optimization compared to planar analogs, potentially improving hit-to-lead success rates [2].

Chiral complexity

Class-level inference

1 stereogenic center vs achiral

Supports three-dimensional diversity in fragment screens.

Fsp³ increase qualitative; no direct assay data.

Evidence Dimension	Number of Stereogenic Centers / Fraction sp³
Target Compound Data	1 stereogenic center; higher Fsp³ due to saturated rings
Comparator Or Baseline	4,5,6,7-tetrahydro-1-benzofuran-4-one: 0 stereogenic centers; lower Fsp³
Quantified Difference	Qualitative increase in three-dimensionality (class-level inference; no direct quantitative assay available)
Conditions	Structural comparison based on molecular connectivity

Why This Matters

Compounds with greater three-dimensionality and stereochemical complexity are increasingly favored in modern drug discovery for potentially better target selectivity and intellectual property positioning, making this a strategic procurement choice over simpler, planar analogs.

• [1] Chembase.cn. 4,5,6,7-tetrahydro-1-benzofuran-4-one, Database ID 151009. http://en.chembase.cn/molecule-151009.html (accessed 2026-05-01). View Source
• [2] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem., 2009, 52, 6752-6756. View Source

Dual Reactive Handles for Divergent Synthesis

The compound uniquely combines a cyclic ketone (C4 position) with a secondary pyrrolidine amine (C5 position), offering two orthogonal reactive sites for diversification . In contrast, the unsubstituted core scaffold 4,5,6,7-tetrahydro-1-benzofuran-4-one provides only a ketone handle, while the natural product evodone merely adds two methyl groups without introducing a new functional group [1][2]. This bifunctionality allows, for example, reductive amination at the ketone while simultaneously acylating or alkylating the amine, enabling rapid parallel library synthesis that is not feasible with simpler analogs [3].

Dual reactive handles

Class-level inference

Ketone + amine vs ketone only

Enables divergent library synthesis.

Functional group analysis; synthetic validation recommended.

Evidence Dimension	Number of Orthogonal Reactive Functional Groups
Target Compound Data	2 distinct reactive handles (ketone + secondary amine)
Comparator Or Baseline	4,5,6,7-tetrahydro-1-benzofuran-4-one: 1 reactive handle (ketone only); Evodone: 1 reactive handle (ketone only)
Quantified Difference	Twice the number of reactive handles, enabling divergent synthesis strategies
Conditions	Functional group analysis based on chemical structure (class-level inference)

Why This Matters

The dual orthogonal reactivity can reduce the number of synthetic steps required to access diverse compound libraries, directly impacting the cost and speed of hit-to-lead exploration for procurement-driven medicinal chemistry programs.

• [1] Chembase.cn. 4,5,6,7-tetrahydro-1-benzofuran-4-one, Database ID 151009. http://en.chembase.cn/molecule-151009.html (accessed 2026-05-01). View Source
• [2] J-GLOBAL. Evodone, (6R)-3,6-dimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-one, CAS 529-63-5. https://jglobal.jst.go.jp/detail?JGLOBAL_ID=200907077529084075 (accessed 2026-05-01). View Source
• [3] Welsch, M.E.; Snyder, S.A.; Stockwell, B.R. Privileged scaffolds for library design and drug discovery. Curr. Opin. Chem. Biol., 2010, 14, 347-361. View Source

5-(Pyrrolidin-2-YL)-4,5,6,7-tetrahydro-1-benzofuran-4-one: Application Scenarios

Fragment-Based Lead Generation

The compound's molecular weight (205.25 Da), moderate LogP (1.78), and TPSA (42.24 Ų) place it within the 'Rule of Three' guidelines for fragment-based drug discovery . Its single stereogenic center and dual reactive handles make it an ideal starting fragment for X-ray crystallography-based fragment screening campaigns, where both hydrogen-bonding capacity and three-dimensional shape complementarity drive hit identification [1]. Procurement for in-house fragment libraries is justified over simpler tetrahydrobenzofuran fragments due to the superior balance of solubility, permeability, and synthetic tractability demonstrated in Section 3.

Divergent Parallel Library Synthesis

The orthogonal ketone and secondary amine functionalities enable simultaneous or sequential diversification without protecting-group manipulation . This uniquely supports combinatorial library synthesis where, for example, the ketone undergoes reductive amination with diverse amines while the pyrrolidine nitrogen is acylated with carboxylic acid building blocks—allowing a 10 × 10 matrix to be generated in two steps [1]. This efficiency gain is not achievable with single-handle analogs and directly reduces the cost per compound in medicinal chemistry lead optimization.

Salt Screening and Solubility Optimization

The presence of a basic amine (pyrrolidine N-H) enables salt formation with pharmaceutically relevant counterions (e.g., HCl, mesylate, tosylate) to enhance aqueous solubility . This capability is absent in the unsubstituted core scaffold (zero H-bond donors), making the target compound the preferred choice for programs requiring soluble, high-concentration stock solutions for biochemical assays or early pharmacokinetic profiling [1]. Procurement of the free base allows in-house salt screening to tailor solubility profiles to specific assay requirements.

Chiral Building Block for Asymmetric Synthesis

The C5 stereogenic center introduces chirality into the tetrahydrobenzofuran scaffold, providing a defined spatial orientation for downstream functionalization . This chiral handle can influence diastereoselectivity in subsequent reactions and enable the synthesis of enantiomerically enriched lead compounds, a significant advantage over achiral analogs in therapeutic areas where stereochemistry critically impacts target binding (e.g., kinase inhibitors, GPCR ligands) [1]. Procurement in enantiopure form supports asymmetric synthesis strategies that are central to modern drug discovery.

Application

Selection Property

Validation Focus

Fragment-based lead generation

Fragment-like MW, LogP, TPSA

Solubility-permeability balance in fragment screens

Divergent library synthesis

Orthogonal ketone/amine reactivity

Parallel diversification efficiency

Salt screening & solubility

Basic amine (pyrrolidine NH)

Salt formation and solubility assay improvement

Chiral building block

C5 stereogenic center

Enantiomeric purity and stereochemical influence review

• [1] Congreve, M.; Carr, R.; Murray, C.; Jhoti, H. A 'Rule of Three' for fragment-based lead discovery? Drug Discov. Today, 2003, 8, 876-877. View Source